Cas no 1797019-74-9 (2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one
• CAS No: 1797019-74-9
• MF: C₁₅H₁₉ClFNO₃S
• MW: 347.832665681839
• CID: 5371061
• Update Time: 2025-10-23

2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluorophenyl)-1-[3-[(2-methylpropyl)sulfonyl]-1-azetidinyl]ethanone
• 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C15H19ClFNO3S/c1-10(2)9-22(20,21)11-7-18(8-11)15(19)6-12-13(16)4-3-5-14(12)17/h3-5,10-11H,6-9H2,1-2H3
• InChI Key： NIMUDKWNHFJCCK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(CC(C)C)(=O)=O)C1)CC1=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.8±50.0 °C(Predicted)
• pka: -3.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one (CAS No. 1797019-74-9)

The compound 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one (CAS No. 1797019-74-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and sulfonyl moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one aligns with this trend, as its chloro-fluorophenyl and sulfonamide groups are known to enhance binding affinity and metabolic stability. These properties are critical for developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of CAS No. 1797019-74-9 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are well-documented in peer-reviewed literature. Its azetidin-1-yl core is particularly noteworthy, as this four-membered heterocycle is gaining traction in medicinal chemistry for its conformational rigidity and ability to improve pharmacokinetic properties. This has led to a growing number of patents and publications exploring its derivatives for various therapeutic indications.

From an industrial perspective, 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one is also being investigated for its potential in crop protection and pest control. The fluoro and chloro substituents on the phenyl ring are known to contribute to the bioactivity of agrochemicals, making this compound a candidate for developing environmentally sustainable pesticides. This aligns with the global shift toward green chemistry and reduced ecological impact.

Analytical characterization of CAS No. 1797019-74-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. The compound's stability under various conditions is another area of active study, particularly for formulation scientists working on drug delivery systems. Its compatibility with common excipients and solvents makes it a versatile candidate for preclinical development.

As the scientific community continues to explore the applications of 2-(2-chloro-6-fluorophenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one, its role in addressing unmet medical and agricultural needs becomes increasingly evident. With ongoing research into its mechanism of action and optimization strategies, this compound is poised to contribute significantly to advancements in life sciences and material innovation.